Cas no 99-18-3 (Prunasin)
Prunasin structure
Product Name:Prunasin
CAS No:99-18-3
MF:C14H17NO6
MW:295.287884473801
MDL:MFCD00049232
CID:805093
Update Time:2025-04-19
Prunasin Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-, (aR)-
- D-Mandelonitrile β-D-glucoside
- (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
- (R)-Prunasin
- Prunasin
- PRUNASIN(RG)(PLEASE CALL)
- D-Prunasin
- [ "" ]
-
- MDL： MFCD00049232
- Inchi： 1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2
- InChI Key： ZKSZEJFBGODIJW-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)C(O)C(OC(C2C=CC=CC=2)C#N)O1
Computed Properties
- Exact Mass: 295.10600
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
Experimental Properties
- Color/Form: Powder
- Melting Point: 138-148°C
- PSA: 123.17000
- LogP: -0.93222
Prunasin Security Information
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- Hazard Category Code： 36/37/38-25-60
- Safety Instruction： S26; S36/37/39
- RTECS：UL3420000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
Prunasin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839000-500µg |
(R)-Prunasin |
99-18-3 | 500µg |
85.00 | 2021-07-19 | ||
| TRC | P839000-1mg |
(R)-Prunasin |
99-18-3 | 1mg |
$178.00 | 2023-05-17 | ||
| TRC | P839000-2.5mg |
(R)-Prunasin |
99-18-3 | 2.5mg |
$ 259.00 | 2023-09-06 | ||
| TRC | P839000-5mg |
(R)-Prunasin |
99-18-3 | 5mg |
$ 476.00 | 2023-09-06 | ||
| TRC | P839000-10mg |
(R)-Prunasin |
99-18-3 | 10mg |
$ 900.00 | 2023-09-06 | ||
| TRC | P839000-25mg |
(R)-Prunasin |
99-18-3 | 25mg |
1480.00 | 2021-07-19 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-QK372-2.5mg |
Prunasin |
99-18-3 | ≥95% | 2.5mg |
￥3065.0 | 2022-02-28 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R025968-2.5mg |
Prunasin |
99-18-3 | 95% | 2.5mg |
￥2280 | 2024-07-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2110-5 mg |
Prunasin |
99-18-3 | 5mg |
￥2341.00 | 2022-04-26 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67508-1mg |
(R)-Prunasin |
99-18-3 | 98% | 1mg |
￥1904.00 | 2022-04-26 |
Prunasin Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
99-18-3 (Prunasin) Related Products
- 13093-89-5((2R)-2-O-(beta-D-glucopyranosyl)mandelonitrile)
- 29883-16-7(Neoamygdalin)
- 51371-34-7(Benzeneacetonitrile, a-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-)
- 99-19-4((S)-Prunasin)
- 29883-15-6(Amygdalin)
- 138-53-4(Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-)
- 89460-01-5((2S)-phenyl{[6-O-(beta-D-xylopyranosyl)-beta-D-glucopyranosyl]oxy}ethanenitrile)
- 1392-28-5((R)-Lucumin)
- 96420-61-0(Forsythin)
- 155-57-7(Benzeneacetonitrile, a-[(6-O-a-L-arabinopyranosyl-b-D-glucopyranosyl)oxy]-, (aR)-)
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